Lopinavir Metabolite M-3/M-4

• CAS No.: 221553-72-6
• Product Name: Lopinavir Metabolite M-3/M-4
• Molecular Formula: C37H48N4O6
• Molecular Weight: 644.813
• IUPAC Name: (2S)-N-[(4S)-5-[[2-(2,6-dimethylphenoxy)acetyl]amino]-4-hydroxy-1,6-diphenylhexan-2-yl]-2-(4-hydroxy-2-oxo-1,3-diazinan-1-yl)-3-methylbutanamide
• Standard InChI: InChI=1S/C37H48N4O6/c1-24(2)34(41-19-18-32(43)40-37(41)46)36(45)38-29(20-27-14-7-5-8-15-27)22-31(42)30(21-28-16-9-6-10-17-28)39-33(44)23-47-35-25(3)12-11-13-26(35)4/h5-17,24,29-32,34,42-43H,18-23H2,1-4H3,(H,38,45)(H,39,44)(H,40,46)/t29?,30?,31-,32?,34-/m0/s1
• Standard InChIKey: HECSHMHYHYDFLR-SWOJEPDRSA-N
• SMILES: CC1=C(C(=CC=C1)C)OCC(=O)NC(CC2=CC=CC=C2)C(CC(CC3=CC=CC=C3)NC(=O)C(C(C)C)N4CCC(NC4=O)O)O
• Boiling Point: 957.204ºC at 760 mmHg
• Density: 1.2 g/cm3
• Purity: 95%
• Synonyms: (αS,​4R)​-N-​[(1S,​3S,​4S)​-​4-​[[2-​(2,​6-​dimethylphenoxy)​acetyl]​amino]​-​3-​hydroxy-​5-​phenyl-​1-​(phenylmethyl)​pentyl]​tetrahydro-​4-​hydroxy-​α-​(1-​methylethyl)​-​2-​oxo-1(2H)​-​Pyrimidineacetamide​
• PubChem Compound: 46782075
• Last Modified: Nov 11 2021